Cas no 337535-43-0 (4-Bromo-1-fluoro-2-(methoxymethyl)benzene)

• Product Name: 4-Bromo-1-fluoro-2-(methoxymethyl)benzene
• CAS No: 337535-43-0
• MF: C₈H₈BrFO
• MW: 219.050925254822
• MDL: MFCD04116325
• CID: 301965
• PubChem ID: 2769415
• Update Time: 2024-10-31

4-Bromo-1-fluoro-2-(methoxymethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-fluoro-2-(methoxymethyl)benzene
• Benzene,4-bromo-1-fluoro-2-(methoxymethyl)-
• 4-Bromo-2-(methoxymethyl)fluorobenzene
• PC2423
• 4-BROMO-1-FLUORO-2-(METHOXYMETHYL) BENZENE
• AKOS016845830
• DTXSID80377722
• MFCD04116325
• CS-0186946
• VYZYGWURKGSBFI-UHFFFAOYSA-N
• DS-4889
• 1-(2-CHLOROBENZYL)-6-OXO-1,6-DIHYDRO-3-PYRIDINECARBOXYLICACID
• N10199
• AM86873
• SCHEMBL5691042
• 337535-43-0
• EN300-6775622

• MDL： MFCD04116325
• Inchi： 1S/C8H8BrFO/c1-11-5-6-4-7(9)2-3-8(6)10/h2-4H,5H2,1H3
• InChI Key： VYZYGWURKGSBFI-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)COC)F

Computed Properties

• Exact Mass: 217.97400
• Monoisotopic Mass: 217.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2
• XLogP3: 2.4

Experimental Properties

• Density: 1.47
• Boiling Point: 214.1°Cat760mmHg
• Flash Point: 101.1°C
• Refractive Index: 1.519
• PSA: 9.23000
• LogP: 2.73460

4-Bromo-1-fluoro-2-(methoxymethyl)benzene Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers